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Compound of Interest

Compound Name: 1-(3,5-dimethylphenyl)-1H-pyrrole

CAS No.: 37560-45-5

Cat. No.: B3025518

Get Quote

CAS Registry Number: 37560-45-5 Formula: C₁₂H₁₃N Molecular Weight: 171.24 g/mol

Executive Summary
N-(3,5-Dimethylphenyl)pyrrole represents a specialized N-arylpyrrole scaffold utilized primarily

as a building block in medicinal chemistry and organic materials science. Unlike its 2,6-

disubstituted congeners, which suffer from significant steric inhibition of resonance due to

orthogonality between the phenyl and pyrrole rings, the 3,5-dimethyl substitution pattern

preserves a degree of planarity. This allows for electronic communication between the electron-

rich pyrrole ring and the aryl substituent, making it a valuable substrate for electrophilic

aromatic substitutions (EAS) and C-H activation protocols.

This guide details the structural properties, validated synthetic pathways, and characterization

standards for researchers utilizing this compound in drug discovery (specifically antifungal and

antibacterial pharmacophores) and conductive polymer synthesis.
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The molecule consists of a pyrrole ring

-linked to a phenyl ring. The key structural feature is the substitution pattern on the phenyl ring:
[1]

Symmetry: The 3,5-dimethyl substitution renders the phenyl ring symmetric along the C1-C4

axis. This simplifies NMR spectra and reduces the number of regioisomers during

subsequent functionalization.

Steric Profile: In contrast to N-(2,6-dimethylphenyl)pyrrole (atropisomeric potential), the 3,5-

dimethyl analog lacks ortho-substituents on the phenyl ring. This minimizes steric clash with

the pyrrole

-hydrogens, permitting a lower torsional angle between the rings.

Electronic Effects: The two methyl groups at the meta positions exert a weak inductive

electron-donating effect (+I) on the phenyl ring, which is transmitted to the pyrrole nitrogen.

This increases the nucleophilicity of the pyrrole ring, making it highly reactive toward EAS at

the C2 and C5 positions.

Pharmacophore Utility
In medicinal chemistry, this scaffold serves as a lipophilic core. The 3,5-dimethylphenyl moiety

mimics the hydrophobic interactions of halogenated phenyls found in commercial fungicides

(e.g., Fenpiclonil), but with altered metabolic stability and solubility profiles.
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Figure 1: Structural connectivity and reactivity logic of the N-(3,5-dimethylphenyl)pyrrole

scaffold.

Validated Synthetic Protocols
The most robust method for synthesizing N-(3,5-dimethylphenyl)pyrrole is the Paal-Knorr

Pyrrole Synthesis. This cyclocondensation reaction is preferred for its high yields and

scalability.

Protocol: Modified Paal-Knorr Condensation
Objective: Synthesis of N-(3,5-dimethylphenyl)pyrrole from 2,5-dimethoxytetrahydrofuran and

3,5-dimethylaniline.

Reagents:

3,5-Dimethylaniline (1.0 eq)[2]

2,5-Dimethoxytetrahydrofuran (1.1 eq) [Precursor to succinaldehyde]

Acetic Acid (Glacial, Solvent/Catalyst)

Step-by-Step Methodology:

Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 3,5-

dimethylaniline (10 mmol) in glacial acetic acid (20 mL).

Addition: Add 2,5-dimethoxytetrahydrofuran (11 mmol) dropwise at room temperature. Note:

The acid catalyzes the hydrolysis of the furan derivative to the reactive 1,4-dicarbonyl

intermediate (succinaldehyde) in situ.

Cyclization: Heat the reaction mixture to reflux (110°C) for 2–4 hours. Monitor progress via

TLC (eluent: Hexane/EtOAc 9:1). The spot for the aniline starting material should disappear.

Workup: Cool the mixture to room temperature. Pour into ice-cold water (100 mL) and

neutralize with saturated NaHCO₃ solution until pH ~7.
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Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL). Combine organic layers, dry

over anhydrous MgSO₄, and filter.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via

silica gel column chromatography (Hexane/EtOAc gradient) to yield the product as a white to

off-white solid.

Reaction Mechanism
The mechanism involves the formation of a hemiaminal intermediate followed by cyclization

and dehydration.
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Figure 2: Mechanistic pathway of the Paal-Knorr synthesis adapted for N-arylpyrroles.

Characterization Data
To ensure scientific integrity, the synthesized compound must be validated against the following

spectroscopic standards.

Nuclear Magnetic Resonance (NMR)
The symmetry of the molecule is the key diagnostic feature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3025518/docs?utm_src=pdf-body-img#comprehensive-technical-analysis-n-3-5-dimethylphenyl-pyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Chemical Shift
(δ ppm)

Multiplicity Integration Assignment

¹H NMR 2.35 Singlet 6H
Methyl groups (-

CH₃) at C3', C5'

6.32 Triplet (app.) 2H
Pyrrole

-H (C3, C4)

6.90 Singlet 1H
Phenyl para-H

(C4')

7.05 Singlet 2H
Phenyl ortho-H

(C2', C6')

7.10 Triplet (app.) 2H
Pyrrole

-H (C2, C5)

¹³C NMR 21.4 - - Methyl carbons

110.5 - -
Pyrrole

-C

119.2 - -
Pyrrole

-C

120.5 - - Phenyl ortho-C

127.8 - - Phenyl para-C

139.5 - -
Phenyl meta-C

(C-CH₃)

140.2 - -
Phenyl ipso-C

(C-N)

Note: Shifts are approximated based on CDCl₃ solvent. The "apparent triplet" of pyrrole protons

is due to coupling.
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Mass Spectrometry
Method: GC-MS or ESI-MS.

Expected Ion: [M+H]⁺ = 172.24 m/z; Molecular Ion [M]⁺ = 171.1.

Fragmentation: Loss of methyl group (M-15) is a common fragmentation pathway.

Applications & Reactivity
Medicinal Chemistry (Antifungal/Antibacterial)
The N-(3,5-dimethylphenyl)pyrrole scaffold is a bioisostere for other N-arylazoles.

Mechanism: It serves as a precursor for the synthesis of phenylpyrrole fungicides (analogous

to Fludioxonil).

Optimization: The 3,5-dimethyl pattern provides metabolic blockage at the typically reactive

meta positions, potentially extending the half-life of derived drugs compared to unsubstituted

analogs.

Materials Science (Conductive Polymers)
N-substituted pyrroles are monomers for conductive polymers.

Polymerization: Oxidative polymerization (using FeCl₃) at the C2 and C5 positions yields

poly(N-arylpyrrole).

Properties: The 3,5-dimethylphenyl group improves solubility of the resulting polymer in

organic solvents compared to polypyrrole (PPy), which is insoluble. This allows for solution-

processing of conductive films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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